Cas no 791796-64-0 (Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester)
791796-64-0 structure
Product Name:Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
CAS No:791796-64-0
MF:C17H18O6
MW:318.321225643158
CID:1795812
PubChem ID:837981
Update Time:2025-04-21
Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
- (4-methoxyphenyl) 2,4,5-trimethoxybenzoate
- SCHEMBL9905975
- DTXSID60356934
- 4-METHOXYPHENYL 2,4,5-TRIMETHOXYBENZOATE
- AN-652/43024664
- 791796-64-0
-
- Inchi: 1S/C17H18O6/c1-19-11-5-7-12(8-6-11)23-17(18)13-9-15(21-3)16(22-4)10-14(13)20-2/h5-10H,1-4H3
- InChI Key: SDHYDUZSTXSAHR-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC)C(C1C=C(C(=CC=1OC)OC)OC)=O
Computed Properties
- Exact Mass: 318.11033829g/mol
- Monoisotopic Mass: 318.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.2Ų
Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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